Cas no 1343723-30-7 (5-Sulfanylidene-4-(2,4,6-trimethylphenyl)-1,2,4-triazolidin-3-one)

• Product Name: 5-Sulfanylidene-4-(2,4,6-trimethylphenyl)-1,2,4-triazolidin-3-one
• CAS No: 1343723-30-7
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 5324635
• Update Time: 2023-08-26

5-Sulfanylidene-4-(2,4,6-trimethylphenyl)-1,2,4-triazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-sulfanylidene-4-(2,4,6-trimethylphenyl)-1,2,4-triazolidin-3-one
• Z1032460690
• 3-sulfanyl-4-(2,4,6-trimethylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 5-Sulfanylidene-4-(2,4,6-trimethylphenyl)-1,2,4-triazolidin-3-one

• Inchi： 1S/C11H13N3OS/c1-6-4-7(2)9(8(3)5-6)14-10(15)12-13-11(14)16/h4-5H,1-3H3,(H,12,15)(H,13,16)
• InChI Key： YNFHVZUFAZTACU-UHFFFAOYSA-N
• SMILES： S=C1NNC(N1C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 2.4
• Topological Polar Surface Area: 76.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles